Cas no 1710833-60-5 (3-Isobutoxy-isoxazole-5-carboxylic acid)

• Product Name: 3-Isobutoxy-isoxazole-5-carboxylic acid
• CAS No: 1710833-60-5
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5220484
• Update Time: 2026-03-06

3-Isobutoxy-isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutoxy-isoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(2-methylpropoxy)-

• Inchi： 1S/C8H11NO4/c1-5(2)4-12-7-3-6(8(10)11)13-9-7/h3,5H,4H2,1-2H3,(H,10,11)
• InChI Key： HUXLVCYVJFEGDJ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(OCC(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Isobutoxy-isoxazole-5-carboxylic acid

Recent Advances in the Application of 3-Isobutoxy-isoxazole-5-carboxylic acid (CAS: 1710833-60-5) in Chemical Biology and Pharmaceutical Research

3-Isobutoxy-isoxazole-5-carboxylic acid (CAS: 1710833-60-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by an isoxazole ring substituted with an isobutoxy group and a carboxylic acid functionality, has attracted significant attention for its potential applications in drug discovery and development. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for the development of novel kinase inhibitors. Researchers utilized 3-Isobutoxy-isoxazole-5-carboxylic acid as a core structure to create a series of derivatives showing potent inhibitory activity against multiple cancer-related kinases, with IC50 values in the low nanomolar range. The study particularly emphasized the compound's ability to form crucial hydrogen bond interactions with kinase active sites, while the isobutoxy group contributed to improved pharmacokinetic properties through enhanced lipophilicity.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) disclosed novel compounds incorporating 3-Isobutoxy-isoxazole-5-carboxylic acid as key pharmacophores. These compounds exhibited significant inhibition of pro-inflammatory cytokines in both in vitro and in vivo models, with one lead candidate showing 85% reduction in TNF-α production at 10 μM concentration. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, suggesting its potential for treating chronic inflammatory conditions.

Structural optimization studies have revealed important structure-activity relationships for 3-Isobutoxy-isoxazole-5-carboxylic acid derivatives. A comprehensive QSAR analysis published in Bioorganic & Medicinal Chemistry (2024) identified that modifications at the 4-position of the isoxazole ring while maintaining the isobutoxy group at the 3-position yielded compounds with optimal biological activity and drug-like properties. This finding has important implications for future drug design efforts utilizing this scaffold.

The compound has also shown promise in antimicrobial applications. Recent research in Antimicrobial Agents and Chemotherapy reported that certain 3-Isobutoxy-isoxazole-5-carboxylic acid derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, making these compounds particularly valuable in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, several novel routes for the efficient preparation of 3-Isobutoxy-isoxazole-5-carboxylic acid have been developed. A 2023 publication in Organic Process Research & Development described a scalable, high-yield (82%) synthesis using continuous flow chemistry, which significantly improved upon traditional batch methods. This advancement is particularly important for potential industrial-scale production of pharmaceutical candidates based on this scaffold.

Looking forward, the unique properties of 3-Isobutoxy-isoxazole-5-carboxylic acid position it as a valuable tool in chemical biology and drug discovery. Current research directions include exploring its application in PROTAC design, where its ability to form multiple interactions with target proteins could be leveraged, and investigating its potential in covalent inhibitor development through modification of the carboxylic acid functionality. As understanding of this compound's pharmacological potential continues to grow, it is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.